Cas no 195964-65-9 (1-o-tert-butyl 2-o-methyl (2s)-5-prop-2-enylpyrrolidine-1,2-dicarboxylate)

• Product Name: 1-o-tert-butyl 2-o-methyl (2s)-5-prop-2-enylpyrrolidine-1,2-dicarboxylate
• CAS No: 195964-65-9
• MF: C₁₄H₂₃NO₄
• MW: 269.33672451973
• MDL: MFCD16877486
• CID: 1387989
• PubChem ID: 10956558
• Update Time: 2025-11-02

1-o-tert-butyl 2-o-methyl (2s)-5-prop-2-enylpyrrolidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-o-tert-butyl 2-o-methyl (2s)-5-prop-2-enylpyrrolidine-1,2-dicarboxylate
• (2S)-5-Allyl-1,2-pyrrolidinedicarboxylic acid 1-(tert-butyl) 2-methyl ester
• 1-tert-Butyl 2-methyl (2S)-5-(prop-2-en-1-yl)pyrrolidine-1,2-dicarboxylate
• WS-00795
• 1-(tert-Butyl) 2-methyl (2S)-5-allylpyrrolidine-1,2-dicarboxylate
• DTXSID90449782
• 195964-65-9
• SCHEMBL9973510
• AC-26869
• (S)-1-tert-butyl-2-methyl-5-allylpyrrolidine-1,2-dicarboxylate
• D86054
• DB-353328
• (S)-1-tert-butyl 2-methyl 5-allylpyrrolidine-1,2-dicarboxylate

• MDL： MFCD16877486
• Inchi： 1S/C14H23NO4/c1-6-7-10-8-9-11(12(16)18-5)15(10)13(17)19-14(2,3)4/h6,10-11H,1,7-9H2,2-5H3/t10?,11-/m0/s1
• InChI Key： VGDATZBYQWJPSE-DTIOYNMSSA-N
• SMILES： O(C(C)(C)C)C(N1[C@H](C(=O)OC)CCC1CC=C)=O

Computed Properties

• Exact Mass: 269.16270821g/mol
• Monoisotopic Mass: 269.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.061
• Boiling Point: 329 ºC
• Flash Point: 113 ºC

Additional information on 1-o-tert-butyl 2-o-methyl (2s)-5-prop-2-enylpyrrolidine-1,2-dicarboxylate

Recent Advances in the Study of 1-O-tert-butyl 2-O-methyl (2S)-5-prop-2-enylpyrrolidine-1,2-dicarboxylate (CAS: 195964-65-9)

The compound 1-O-tert-butyl 2-O-methyl (2S)-5-prop-2-enylpyrrolidine-1,2-dicarboxylate (CAS: 195964-65-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This chiral pyrrolidine derivative serves as a key intermediate in the synthesis of various biologically active molecules, including protease inhibitors and other therapeutic agents. Recent studies have focused on optimizing its synthetic routes, exploring its reactivity, and evaluating its potential applications in drug discovery.

One of the most notable advancements in the study of this compound is the development of more efficient and scalable synthetic methodologies. Researchers have reported improved stereoselective synthesis techniques that enhance the yield and purity of the product. These advancements are critical for large-scale production, ensuring the compound's availability for further pharmacological studies and clinical applications.

In addition to synthetic improvements, recent research has delved into the mechanistic aspects of 1-O-tert-butyl 2-O-methyl (2S)-5-prop-2-enylpyrrolidine-1,2-dicarboxylate. Studies have demonstrated its role as a versatile building block in the construction of complex molecular architectures. Its unique stereochemistry and functional groups make it an ideal candidate for the development of novel inhibitors targeting specific enzymes involved in disease pathways.

Pharmacological evaluations of derivatives of this compound have shown promising results in preclinical models. For instance, certain analogs have exhibited potent inhibitory activity against proteases implicated in viral infections and cancer progression. These findings underscore the potential of 1-O-tert-butyl 2-O-methyl (2S)-5-prop-2-enylpyrrolidine-1,2-dicarboxylate as a scaffold for the design of next-generation therapeutics.

Future research directions include further optimization of the compound's pharmacokinetic properties and exploration of its applications in targeted drug delivery systems. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully realize the therapeutic potential of this promising molecule.